Cas no 1094654-09-7 (N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide)

• Product Name: N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide
• CAS No: 1094654-09-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5886794
• PubChem ID: 43212855
• Update Time: 2025-06-12

N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-sulfonamide, N-ethyl-2,3-dihydro-
• n-Ethyl-2,3-dihydro-1h-indene-5-sulfonamide
• AKOS008940711
• CS-0351263
• EN300-1453405
• Z45528434
• 1094654-09-7
• N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide

• Inchi： 1S/C11H15NO2S/c1-2-12-15(13,14)11-7-6-9-4-3-5-10(9)8-11/h6-8,12H,2-5H2,1H3
• InChI Key： XCEYYXLAHBQHCC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(S(NCC)(=O)=O)C=C2)CC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 362.9±52.0 °C(Predicted)
• pka: 11.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide

Comprehensive Overview of N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 1094654-09-7)

N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 1094654-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative features an indene core coupled with an ethyl sulfonamide group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors involved in inflammatory and neurological pathways.

The compound's molecular structure, characterized by its fused bicyclic ring system and sulfonamide functionality, offers distinct advantages in medicinal chemistry. Its lipophilic nature and hydrogen-bonding capacity enhance membrane permeability, a critical factor for central nervous system (CNS) drug development. Recent studies highlight its potential in designing small-molecule inhibitors for protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. With the growing demand for precision medicine, N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide is increasingly explored for its modularity in structure-activity relationship (SAR) studies.

In synthetic chemistry, this compound serves as a key intermediate for constructing complex heterocycles. Its sulfonamide group acts as a directing moiety in metal-catalyzed C-H activation reactions, a technique widely adopted in green chemistry initiatives. As sustainability gains traction, researchers prioritize atom-economical methods, where CAS No. 1094654-09-7 demonstrates utility in minimizing waste generation. Furthermore, its stability under diverse pH conditions makes it suitable for high-throughput screening (HTS) platforms, aligning with the pharmaceutical industry's push toward automation and AI-driven drug design.

From a commercial perspective, N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide is supplied under stringent quality controls to meet the needs of contract research organizations (CROs) and academic labs. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, addressing the reproducibility crisis in life sciences. The compound's patent landscape reveals its inclusion in several drug candidate pipelines, particularly for G-protein-coupled receptor (GPCR) modulators—a trending area due to the success of biologics and orphan drugs.

Emerging applications of CAS No. 1094654-09-7 extend to material science, where its aromatic backbone contributes to the development of organic semiconductors and photoactive polymers. This interdisciplinary relevance underscores its value beyond traditional pharmacology. As the scientific community focuses on multi-target therapeutics and covalent inhibitors, the adaptability of this sulfonamide derivative positions it as a future-proof scaffold for innovation. Ongoing research aims to optimize its pharmacokinetic profile while exploring synergies with bioconjugation technologies.

In summary, N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 1094654-09-7) exemplifies the convergence of medicinal chemistry, synthetic methodology, and materials engineering. Its multifaceted utility resonates with contemporary scientific priorities, from drug repurposing to sustainable synthesis. As demand for tailor-made intermediates rises, this compound remains a pivotal asset in advancing both fundamental research and industrial applications.